![molecular formula C14H15N3O4S B2943933 Ethyl 4-{[3-(aminosulfonyl)pyridin-2-yl]amino}benzoate CAS No. 1340852-04-1](/img/structure/B2943933.png)
Ethyl 4-{[3-(aminosulfonyl)pyridin-2-yl]amino}benzoate
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For similar compounds, FT-IR, 1H-and 13C-NMR, Mass, and UV–visible spectroscopies have been used . Unfortunately, the specific molecular structure analysis for Ethyl 4-{[3-(aminosulfonyl)pyridin-2-yl]amino}benzoate is not provided in the sources I found.Scientific Research Applications
Nonlinear Optical Properties
Ethyl 4-{[3-(aminosulfonyl)pyridin-2-yl]amino}benzoate: has been studied for its nonlinear optical (NLO) properties, which are crucial for various applications in photonics and optoelectronics . The compound’s ability to alter its refractive index in response to the intensity of light makes it suitable for:
- All-Optical Switching (AOS): The compound can be used to control light with light, which is fundamental for developing faster and more efficient optical communication systems .
- Optical Computing: Due to its NLO properties, it can be utilized in the development of optical computers that promise to surpass the speed of traditional electronic computers .
- Holography: It can be applied in creating three-dimensional images for security, data storage, and artistic purposes .
- Optical Power Limiting: The compound can protect sensitive optical sensors from damage by intense laser pulses .
Anti-Cancer Activity
Another significant application of this compound is in the field of medicinal chemistry, particularly in cancer research. It has shown potential as an anti-cancer agent:
- Anti-Gastric Cancer Activity: The compound has been evaluated for its efficacy against human gastric cancer cell lines, indicating its potential use in developing new cancer therapies .
Chemical Synthesis
The compound serves as a building block in chemical synthesis, leading to the creation of various heterocyclic compounds with diverse applications:
- Synthesis of Benzimidazole Derivatives: It’s used in the synthesis of benzimidazole derivatives, which have a range of pharmacological activities .
Dye Synthesis
The azo dye derived from this compound exhibits unique color properties due to its molecular structure, making it applicable in:
- Colorimetric Analysis: The azo dye can be used in analytical chemistry for detecting and quantifying substances based on color changes .
Computational Chemistry
The electronic characteristics of the compound have been explored using computational chemistry calculations, which is essential for:
- Drug Design: Computational studies help in understanding the interaction of the compound with biological targets, aiding in the design of new drugs .
Material Science
Due to its optical properties, the compound can be incorporated into materials that require specific light interactions:
Safety and Hazards
properties
IUPAC Name |
ethyl 4-[(3-sulfamoylpyridin-2-yl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O4S/c1-2-21-14(18)10-5-7-11(8-6-10)17-13-12(22(15,19)20)4-3-9-16-13/h3-9H,2H2,1H3,(H,16,17)(H2,15,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNOUXTQQKOYBOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=C(C=CC=N2)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-{[3-(aminosulfonyl)pyridin-2-yl]amino}benzoate | |
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